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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid n-nonyl ester-d4

Cat. No.: B12404242 Get Quote

[1] Nonylparaben-d4 | CAS 1216939-05-6 | LGC Standards Nonylparaben-d4. ... A labelled analogue of

nonylparaben for use as an internal standard in the analysis of parabens. Parabens are a group of chemicals widely

used as preservatives in the food, cosmetic and pharmaceutical industries. All products are furnished for

LABORATORY RESEARCH USE ONLY. They may not be used as drugs, agricultural or pesticidal products, food

additives or household chemicals. ... Chemical name: 4-Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester. Synonyms:

n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4; Nonylparaben (ring-d4); . ... Molecular weight: 282.41.

Molecular formula: C16H20D4O3. ... This product is not available in the USA.

https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-

tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-y-

aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |

C16H20D4O3 | Toronto Research Chemicals A deuterium labelled Nonylparaben. A potential endocrine disrupter. ...

Synonyms, n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS Number, 1216939-05-6. ... Molecular

Weight, 282.41. ... Appearance, White Solid. ... Purity, 99.5% (by GC). ... Long-term Storage, -20°C Freezer. ...

Nonylparaben-d4 is the deuterium labelled Nonylparaben. Nonylparaben is a potential endocrine disrupter. ... For

research use only, not for human or veterinary use. ...

Certain products may be restricted for import into certain countries. Please contact your local office for details.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 -
Santa Cruz Biotechnology Nonylparaben-d4 is a deuterium-labeled form of Nonylparaben, a member of the
paraben family of preservatives. It is commonly used in cosmetics, personal care products, and some processed
foods. As a labeled internal standard, Nonylparaben-d4 is valuable in analytical chemistry for accurately
quantifying the levels of Nonylparaben in various samples. Its use helps to correct for any loss of analyte during
sample preparation and analysis, ensuring more precise and reliable measurements. This is particularly
important in studies assessing human exposure to parabens and investigating their potential health effects.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |
1216939-05-6 Chemical structure for Nonylparaben-d4 (CAS 1216939-05-6). ... Nonylparaben-d4 is a
deuterium labelled Nonylparaben. A potential endocrine disrupter. ... Formula: C16H20D4O3. ... Molecular
Weight: 282.41. ... Synonyms: n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... Appearance: No data
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available. ... Purity: ≥98% (or refer to the Certificate of Analysis). ... Long-term Storage: -20°C Freezer.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |
1216939-05-6 | Clearsynth Description. Nonylparaben-d4 is a deuterium labelled Nonylparaben. A potential
endocrine disrupter. ... Synonyms. n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS No. 1216939-
05-6. ... Mol. Formula. C16H20D4O3. ... Mol. Weight. 282.41. ... Purity. >98%. ... Availability. In Stock. ...
Category. Standards; Endocrine Disruptors (in environment); Environmental Pollutants; Stable Isotopes; . ...
Applications. Nonylparaben-d4 is a deuterium labelled Nonylparaben. A potential endocrine disrupter. ...
Storage. 2-8°C Refrigerator. ... For research use only. Not for human use.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |
CAS 1216939-05-6 | MedKoo Nonylparaben-d4 is the deuterium labelled Nonylparaben. ... Chemical formula:
C16H20D4O3. ... Molecular weight: 282.41. ... Purity: 98.61% by HPLC. ... Appearance: White to off-white solid.
... Synonyms: 4-Hydroxybenzoic Acid-d4 n-Nonyl Ester; n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4;
Nonylparaben (ring-d4); . ... Storage: Stored at -20°C for 2 years. ... CAS #: 1216939-05-6.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |
D-7013 | C/D/N Isotopes Inc. Product Name, Nonylparaben-d4. ... CAS Number, 1216939-05-6. ... Chemical
Formula, C16H20D4O3. ... Molecular Weight, 282.41. ... Isotopic Enrichment, 98 atom % D. ... Physical
Appearance, White Solid. ... Storage, Store at room temperature. ... Solubility (25°C), Chloroform, Methanol. ...
Purity / Analysis Method, 98% (by GC/MS). https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 |
1216939-05-6 | TRC A deuterium labelled Nonylparaben. A potential endocrine disrupter. ... Synonyms, n-Nonyl
4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS Number, 1216939-05-6. ... Molecular Weight, 282.41. ...
Appearance, White Solid. ... Purity, 99.5% (by GC). ... Long-term Storage, -20°C Freezer. ... Nonylparaben-d4 is
the deuterium labelled Nonylparaben. Nonylparaben is a potential endocrine disrupter. ... For research use only,
not for human or veterinary use. ...
Certain products may be restricted for import into certain countries. Please contact your local office for details.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSoCXowL8S0nXw-
tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLy Nonylparaben-d4 -
LGC Standards A labelled analogue of nonylparaben for use as an internal standard in the analysis of parabens.
Parabens are a group of chemicals widely used as preservatives in the food, cosmetic and pharmaceutical
industries. All products are furnished for LABORATORY RESEARCH USE ONLY. They may not be used as
drugs, agricultural or pesticidal products, food additives or household chemicals. ... Chemical name: 4-
Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester. Synonyms: n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4;
Nonylparaben (ring-d4); . ... Molecular weight: 282.41. Molecular formula: C16H20D4O3. ... This product is not
available in the USA. https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQGSoCXowL8S0nXw-
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tKV80aesm9V4ILkU6EYi9bsUoIT1OqsN7eKQQbseZHcvosLF2_IurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6uGES-
y-aNNWf6xlTjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepm01hr8fd9XhmqLyAn In-depth Technical
Guide to the Purity and Isotopic Enrichment of Nonylparaben-d4

For researchers, scientists, and professionals in drug development, the precise characterization of isotopically

labeled compounds is paramount for their effective use as internal standards in quantitative analyses. This guide

provides a comprehensive overview of the purity and isotopic enrichment of Nonylparaben-d4, a deuterated

analog of Nonylparaben. Nonylparaben-d4 is frequently utilized to ensure accurate quantification of

Nonylparaben in various matrices, correcting for potential analyte loss during sample preparation and analysis.

Chemical and Physical Properties
Nonylparaben-d4, also known as 4-Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester or n-Nonyl p-Hydroxybenzoate-

d4, is the deuterium-labeled form of Nonylparaben.[1] It is a white solid with the chemical formula C16H20D4O3

and a molecular weight of 282.41.[1] This compound is soluble in organic solvents such as chloroform and

methanol.

Purity and Isotopic Enrichment
The quality of Nonylparaben-d4 is determined by its chemical purity and the degree of isotopic enrichment.

Commercially available Nonylparaben-d4 exhibits high levels of both, making it a reliable internal standard for

analytical applications.

Data Summary
The following tables summarize the quantitative data regarding the purity and isotopic enrichment of Nonylparaben-

d4 from various suppliers.

Table 1: Chemical Purity of Nonylparaben-d4

Purity Level Analytical Method

>98% Not Specified

98% GC/MS

98.61% HPLC

99.5% GC

Data compiled from multiple sources.

Table 2: Isotopic Enrichment of Nonylparaben-d4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/4-hydroxybenzoic-acid-n-nonyl-ester-d4.html
https://www.medchemexpress.com/4-hydroxybenzoic-acid-n-nonyl-ester-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotopic Enrichment

98 atom % D

Data from a specified supplier.

Experimental Protocols
The determination of chemical purity and isotopic enrichment of Nonylparaben-d4 involves rigorous analytical

methodologies. While specific, detailed protocols from suppliers are often proprietary, the general approaches are

well-established in the field of analytical chemistry.

Determination of Chemical Purity
Method 1: Gas Chromatography (GC)

Principle: GC separates compounds in a mixture based on their volatility and interaction with a stationary phase

within a capillary column.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer

(MS) is typically used.

Sample Preparation: A solution of Nonylparaben-d4 is prepared in a suitable volatile solvent (e.g., methanol,

chloroform).

Analysis: A small volume of the sample is injected into the heated inlet of the GC. The compounds are vaporized

and carried by an inert gas through the column. The retention time, the time it takes for the compound to travel

through the column, is characteristic of the substance. The detector response is proportional to the amount of the

compound. Purity is calculated by comparing the peak area of Nonylparaben-d4 to the total area of all peaks in

the chromatogram.

Method 2: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and

a solid stationary phase.

Instrumentation: An HPLC system consisting of a pump, injector, column, and a detector (e.g., UV-Vis or MS) is

employed.

Sample Preparation: A solution of Nonylparaben-d4 is prepared in a solvent compatible with the mobile phase.

Analysis: The sample is injected into the HPLC system. The mobile phase carries the sample through the

column, and the components are separated based on their affinity for the stationary phase. The purity is

determined by comparing the peak area of Nonylparaben-d4 to the total peak area.
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Determination of Isotopic Enrichment
Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS combines the separation power of GC with the detection capabilities of MS. The mass

spectrometer ionizes the eluting compounds and separates the ions based on their mass-to-charge ratio (m/z).

Analysis: Following separation by GC, the Nonylparaben-d4 molecules enter the mass spectrometer. The relative

abundance of the deuterated (d4) and non-deuterated (d0) molecular ions is measured. The isotopic enrichment

is calculated as the percentage of the deuterated species relative to the total amount of the compound.

Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of Nonylparaben-d4 purity and isotopic

enrichment.

Figure 1. Analytical Workflow for Nonylparaben-d4 Characterization

Sample Preparation

Purity Analysis Isotopic Enrichment Analysis

Data Analysis

Nonylparaben-d4 Sample

Dissolve in appropriate solvent

Gas Chromatography (GC)

Inject

High-Performance Liquid
Chromatography (HPLC)

Inject

Gas Chromatography-Mass
Spectrometry (GC-MS)

Inject

Calculate Chemical Purity Determine Isotopic Enrichment

Click to download full resolution via product page

Caption: Analytical Workflow for Nonylparaben-d4 Characterization
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Nonylparaben-d4 serves as a crucial internal standard in a variety of research and drug development applications.

Its use is particularly important in pharmacokinetic and metabolic studies, as well as in monitoring the levels of

parabens in environmental and biological samples. The high purity and isotopic enrichment of Nonylparaben-d4

ensure the accuracy and reliability of these sensitive analytical measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Purity and isotopic enrichment of Nonylparaben-d4]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12404242#purity-and-isotopic-enrichment-of-
nonylparaben-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and
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